N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide

• IUPAC Name: N-(3-chlorophenyl)-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[4,5-d]azepine-2-carboxamide
• InChI: InChI=1S/C14H14ClN3OS/c15-9-2-1-3-10(8-9)17-13(19)14-18-11-4-6-16-7-5-12(11)20-14/h1-3,8,16H,4-7H2,(H,17,19)
• InChI Key: UGGYGMAMUXIQLX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1N=C(S2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C14H14ClN3OS
• Molecular Weight: 307.8 g/mol

Description

N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide is a complex organic compound that belongs to the class of thiazoloazepines This compound is characterized by its unique structure, which includes a thiazole ring fused to an azepine ring, and a carboxamide group attached to the azepine ring The presence of a 3-chlorophenyl group adds to its distinct chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The synthesis begins with the formation of the thiazole ring. This can be achieved by reacting a suitable thiourea derivative with a halogenated ketone under acidic conditions.

Cyclization to Form Azepine Ring: The next step involves the cyclization of the thiazole intermediate with a suitable diamine to form the azepine ring. This reaction is typically carried out under reflux conditions in the presence of a strong base.

Introduction of the Carboxamide Group: The final step involves the introduction of the carboxamide group. This can be achieved by reacting the azepine intermediate with an appropriate carboxylic acid derivative under dehydrating conditions.

Industrial Production Methods

Industrial production of N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the azepine ring, leading to the formation of reduced derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced azepine derivatives, and various substituted derivatives of the 3-chlorophenyl group.

Scientific Research Applications

N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its activity against certain types of cancer and microbial infections.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Biological Studies: The compound is used in biological studies to understand its interaction with various biomolecules and its potential as a therapeutic agent.

Industrial Applications: It is explored for its use in the synthesis of advanced polymers and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide involves its interaction with specific molecular targets. The compound is known to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of enzyme activity or the activation of specific signaling pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(3-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazole-3-Carboxamide
• N-(3-Chlorophenyl)-2,3,4,5-Tetrahydro-1H-1,4-Diazepine-3-Carboxamide
• N-(3-Chlorophenyl)-1,2,3,4-Tetrahydro-1H-Quinoline-3-Carboxamide

Uniqueness

N-(3-Chlorophenyl)-5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxamide is unique due to its fused thiazole-azepine ring system, which imparts distinct chemical and biological properties